Cas no 1807028-22-3 (2-Bromo-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide
• CAS No: 1807028-22-3
• MF: C₆H₄BrF₂IN₂O₂S
• MW: 412.97843837738
• CID: 4864231
• Update Time: 2025-05-23

2-Bromo-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide

• Inchi： 1S/C6H4BrF2IN2O2S/c7-4-2(5(8)9)1-3(10)6(12-4)15(11,13)14/h1,5H,(H2,11,13,14)
• InChI Key： UZBSFRJQSSNUJK-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(N=C1S(N)(=O)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 2
• Topological Polar Surface Area: 81.4

Additional information on 2-Bromo-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide

Research Brief on 2-Bromo-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide (CAS: 1807028-22-3)

In recent years, the compound 2-Bromo-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide (CAS: 1807028-22-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic sulfonamide derivative is characterized by its unique halogenated pyridine core, which serves as a versatile scaffold for the development of novel therapeutic agents. The presence of bromo, difluoromethyl, and iodo substituents, along with the sulfonamide functional group, enhances its potential for diverse pharmacological applications, including enzyme inhibition and targeted drug design.

Recent studies have focused on the synthetic pathways and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthesis route for 2-Bromo-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide, highlighting its improved yield and purity through palladium-catalyzed cross-coupling reactions. The study also explored its role as a key intermediate in the development of kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer progression.

In addition to its synthetic utility, the compound has demonstrated promising bioactivity in preclinical models. Research published in Bioorganic & Medicinal Chemistry Letters reported its efficacy as a potent inhibitor of carbonic anhydrase isoforms, with IC50 values in the nanomolar range. This finding suggests potential applications in the treatment of glaucoma and other disorders associated with dysregulated carbonic anhydrase activity. Further investigations are underway to evaluate its selectivity and pharmacokinetic properties in vivo.

The structural features of 2-Bromo-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide also make it a valuable tool for chemical biology studies. Its halogen-rich architecture facilitates radiolabeling and probe development for imaging studies, as evidenced by its use in positron emission tomography (PET) tracer synthesis. A 2024 study in ACS Chemical Biology utilized this compound to develop a novel PET probe for visualizing tumor-associated kinase activity, showcasing its translational potential.

Despite these advancements, challenges remain in optimizing the compound's drug-like properties. Issues such as solubility and metabolic stability are currently being addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate its progression into clinical trials, particularly for oncology and neurology indications.

In conclusion, 2-Bromo-3-(difluoromethyl)-5-iodopyridine-6-sulfonamide (CAS: 1807028-22-3) represents a multifaceted compound with broad applicability in drug discovery and chemical biology. Its ongoing evaluation underscores the importance of halogenated pyridine derivatives in modern medicinal chemistry, offering new avenues for therapeutic innovation.